Cas no 84596-47-4 (3-Pyridinecarbonitrile, 2-chloro-5-methyl-6-phenyl-)

• Product Name: 3-Pyridinecarbonitrile, 2-chloro-5-methyl-6-phenyl-
• CAS No: 84596-47-4
• MF: C₁₃H₉ClN₂
• MW: 228.676961660385
• CID: 666803
• PubChem ID: 20402534
• Update Time: 2025-04-19

3-Pyridinecarbonitrile, 2-chloro-5-methyl-6-phenyl- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonitrile, 2-chloro-5-methyl-6-phenyl-
• 2-chloro-5-methyl-6-phenylpyridine-3-carbonitrile
• 84596-47-4
• DTXSID00606809
• AKOS010924344

• Inchi： 1S/C13H9ClN2/c1-9-7-11(8-15)13(14)16-12(9)10-5-3-2-4-6-10/h2-7H,1H3
• InChI Key： GMJILMAHIKIQIH-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)C=C(C)C(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 228.0454260g/mol
• Monoisotopic Mass: 228.0454260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 36.7Ų